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Introduction
Lipoxin A4 (LXA4) is an endogenous specialized pro-resolving mediator (SPM) that plays a

crucial role in the active resolution of inflammation. Its biological effects are primarily mediated

through the G protein-coupled receptor, ALX/FPR2 (also known as formyl peptide receptor 2).

This receptor is a key target for therapeutic interventions aimed at promoting the resolution of

inflammation in a variety of diseases. Immunohistochemistry (IHC) is a powerful technique to

visualize the distribution and localization of ALX/FPR2 in tissues, providing valuable insights

into the sites of action of LXA4 and the potential for therapeutic targeting. These application

notes provide a detailed protocol and supporting information for the successful

immunohistochemical staining of ALX/FPR2 in formalin-fixed, paraffin-embedded (FFPE)

tissues.
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ALX/FPR2 is expressed on a wide variety of cell types, reflecting its broad role in regulating

inflammatory responses.[1] Its expression is particularly prominent on immune cells, including

neutrophils, monocytes, macrophages, and lymphocytes.[1][2] Beyond the immune system,

ALX/FPR2 is also found on various non-myeloid cell types, such as epithelial cells in the

respiratory and gastrointestinal tracts, endothelial cells, and fibroblasts.[1][3] The expression of

ALX/FPR2 can be regulated by inflammatory mediators, with studies showing both

upregulation and downregulation in different disease contexts. For instance, increased

expression has been observed in the endometrium during the menstrual phase and in early

pregnancy, suggesting a role in tissue remodeling and implantation.[4][5] Conversely,

decreased ALX/FPR2 expression has been reported in severe asthma, potentially contributing

to unresolved inflammation.[6]

Data Presentation: Expression of ALX/FPR2 in
Human Tissues
The following tables summarize the expression of ALX/FPR2 in various human tissues based

on immunohistochemical studies. The scoring is semi-quantitative, taking into account both the

intensity of staining and the percentage of positive cells.

Table 1: Semi-Quantitative Scoring of ALX/FPR2 Expression in Human Tissues
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Tissue
Cellular
Localization

Staining
Intensity

Percentage
of Positive
Cells

Overall
Expression
Level

Reference

Respiratory

System

Nasal

Mucosa

Epithelial

cells
Moderate 50-75% Moderate [7]

Bronchial

Epithelium

Epithelial

cells

Low to

Moderate
25-50%

Low to

Moderate
[8]

Alveolar

Macrophages

Cytoplasmic,

Membranous
High >75% High [9]

Gastrointestin

al System

Intestinal

Epithelium

Epithelial

cells
Moderate 50-75% Moderate [3]

Colon

Epithelial

cells, Immune

cells in

lamina

propria

Moderate to

High
50-75%

Moderate to

High
[10]

Reproductive

System

Endometrium

(Menstrual

Phase)

Glandular

epithelium,

Stromal cells

High >75% High [4][5]

Myometrium

(in labor)

Myocytes,

Neutrophils
High >75% High [11]

Immune

System

Neutrophils
Cytoplasmic,

Membranous
High >75% High [1][12]
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Monocytes/M

acrophages

Cytoplasmic,

Membranous
High >75% High [1][12]

Other Tissues

Aortic

Adventitia

Mononuclear

cells,

Polymorphon

uclear cells

Moderate 50-75% Moderate [2]

Submandibul

ar Gland

Epithelial

cells
Moderate 50-75% Moderate [13]

Disclaimer: Expression levels can vary depending on the specific antibody used, the

physiological state of the tissue, and the individual.

Experimental Protocols
Protocol 1: Immunohistochemistry for ALX/FPR2 in
Formalin-Fixed, Paraffin-Embedded (FFPE) Tissues
This protocol outlines the key steps for visualizing ALX/FPR2 in FFPE tissue sections.

1. Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Hydrate the sections by sequential immersion in:

100% ethanol, 2 changes for 3 minutes each.

95% ethanol for 3 minutes.

70% ethanol for 3 minutes.

50% ethanol for 3 minutes.

Rinse with distilled water.
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2. Antigen Retrieval (Heat-Induced Epitope Retrieval - HIER):

Immerse slides in a staining dish containing 10 mM Sodium Citrate buffer (pH 6.0).

Heat the solution to 95-100°C in a water bath or microwave oven.

Maintain the temperature for 20 minutes. Do not allow the solution to boil.

Allow the slides to cool in the buffer for 20-30 minutes at room temperature.

Rinse the slides with distilled water and then with phosphate-buffered saline (PBS).

3. Blocking and Antibody Incubation:

Quench endogenous peroxidase activity by incubating sections in 3% hydrogen peroxide in

methanol for 15-20 minutes at room temperature.

Wash three times with PBS.

Block non-specific binding by incubating with a blocking solution (e.g., 5% normal goat

serum in PBS with 0.1% Triton X-100) for 1 hour at room temperature.

Incubate with the primary antibody against ALX/FPR2 (refer to manufacturer's datasheet for

recommended dilution) overnight at 4°C in a humidified chamber.

Wash three times with PBS.

Incubate with a biotinylated secondary antibody (e.g., goat anti-rabbit IgG) for 1 hour at room

temperature.

Wash three times with PBS.

4. Detection and Counterstaining:

Incubate with an avidin-biotin-peroxidase complex (ABC) reagent for 30 minutes at room

temperature.

Wash three times with PBS.
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Develop the color by incubating with a diaminobenzidine (DAB) substrate solution until the

desired staining intensity is reached.

Rinse with distilled water to stop the reaction.

Counterstain with hematoxylin for 30-60 seconds.

"Blue" the sections in running tap water.

5. Dehydration and Mounting:

Dehydrate the sections by sequential immersion in:

70% ethanol for 3 minutes.

95% ethanol for 3 minutes.

100% ethanol, 2 changes for 3 minutes each.

Clear in two changes of xylene for 5 minutes each.

Mount with a permanent mounting medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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